2,9-bis(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2,9-bis(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H21N5O6 and its molecular weight is 451.439. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Polymers
Polyamide Synthesis : A notable application involves the synthesis of aromatic polyamides, which exhibit remarkable solubility, thermal stability, and mechanical properties. These polyamides, derived from bis(ether-carboxylic acids) and dietheramines, show potential for creating materials with high glass transition temperatures and excellent thermal stability, indicating their utility in high-performance applications (Hsiao, Yang, & Lin, 1999); (Yang, Hsiao, & Yang, 1999).
Aromatic Polyamides with Spirobifluorene : The synthesis of aromatic polyamides containing 9,9-spirobifluorene moieties has been explored, highlighting the ability to create polymers with enhanced solubility and high thermal stability. These materials are of interest for their mechanical properties and potential applications in advanced technologies (Wu & Shu, 2003).
Polyamides with Xanthene Units : Research has demonstrated the preparation of polyamides containing xanthene units, which display organosolubility, optical transparency, and robust thermal properties. These findings suggest significant potential for applications in materials science and engineering (Guo et al., 2015).
Metal Complex Studies
Cobalt Complexes for Catalysis : Studies on cobalt complexes have provided insights into their structure and reactivity, particularly in relation to nitrile hydratase activity. These investigations offer a foundation for understanding metalloenzyme function and designing biomimetic catalysts for industrial applications (Tyler, Noveron, Olmstead, & Mascharak, 2003).
Electrochromic and Electrofluorescent Polymers : The development of polymers with bis(diphenylamino)-fluorene units has opened new avenues in the creation of materials with dual-switching electrochromic and electrofluorescent properties. These polymers exhibit remarkable solubility, thermal stability, and reversible electrochromic characteristics, making them suitable for applications in smart windows, displays, and sensors (Sun et al., 2016).
Properties
IUPAC Name |
2,9-bis(3,4-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O6/c1-30-13-7-5-11(9-15(13)32-3)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)12-6-8-14(31-2)16(10-12)33-4/h5-10H,1-4H3,(H2,23,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJHNNKCWSMFRGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=C(C=C4)OC)OC)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.